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Compound of Interest

Compound Name: 4,4'-Carbonyldiphthalic anhydride

Cat. No.: B1265871 Get Quote

An In-depth Technical Guide to 4,4'-
Carbonyldiphthalic Anhydride
This technical guide provides a comprehensive overview of 4,4'-Carbonyldiphthalic
anhydride, a key monomer in the synthesis of high-performance polymers. The information is

tailored for researchers, scientists, and professionals in drug development and materials

science, with a focus on its chemical properties, synthesis, and applications.

Chemical Identity and Properties
4,4'-Carbonyldiphthalic anhydride, also widely known as 3,3',4,4'-

Benzophenonetetracarboxylic dianhydride (BTDA), is an aromatic organic acid dianhydride.[1]

[2] Its rigid benzophenone core, combined with the reactive anhydride groups, makes it a

valuable building block for thermostable polymers.[3]

Molecular Formula and Weight:

The chemical formula and molecular weight of 4,4'-Carbonyldiphthalic anhydride are

fundamental for stoichiometric calculations in chemical reactions.
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Property Value Citations

Molecular Formula C₁₇H₆O₇ [1][4][5]

Molecular Weight 322.22 g/mol (Computed) [4]

Molar Mass 322.228 g·mol⁻¹ [2]

Monoisotopic Mass 322.0114 u [6]

Physicochemical Properties:

The physical and chemical properties of BTDA are critical for its handling, storage, and

processing in various applications.

Property Value Citations

Physical State Solid, Light yellow powder [4][5]

Melting Point 220–226 °C [1]

Boiling Point 320 °C (at 5 mmHg) [1]

Density 1.570 g/cm³ [1]

Solubility
Soluble in polar aprotic

solvents (DMAc, DMF, NMP)
[1]

Spectroscopic Data:

Spectroscopic data is essential for the structural confirmation and purity assessment of 4,4'-
Carbonyldiphthalic anhydride.
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Spectroscopic Technique
Characteristic
Peaks/Information

Citations

FTIR

~1770 cm⁻¹ (asymmetric C=O

stretch), ~1720 cm⁻¹

(symmetric C=O stretch)

[1]

¹H NMR (DMSO-d₆)
8.96 (2H, dd), 8.35 (2H, d),

8.19 (2H, d)
[7]

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and application of

4,4'-Carbonyldiphthalic anhydride.

2.1. Synthesis of 4,4'-Carbonyldiphthalic Anhydride

A common laboratory method for producing 3,3',4,4'-benzophenonetetracarboxylic dianhydride

involves a multi-step process.[7]

Logical Workflow for BTDA Synthesis
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Caption: Multi-step synthesis of 4,4'-Carbonyldiphthalic anhydride.

Step 1: Friedel-Crafts Alkylation: This initial step involves the alkylation of o-xylene to

produce 3,3',4,4'-tetramethylbenzophenone.[7]

Step 2: Liquid Phase Oxidation: The intermediate, 3,3',4,4'-tetramethylbenzophenone, is

then subjected to liquid phase oxidation to yield benzophenonetetracarboxylic acid.[7] This

can be achieved using oxidizing agents like nitric acid or potassium permanganate.[7] For

instance, oxidation with potassium permanganate is reported to have a maximum yield of

70% at a molar ratio of 1:8.4 (tetramethylbenzophenone to potassium permanganate).[7]

Step 3: Dehydration (Anhydridization): The final step is the dehydration of the tetracarboxylic

acid to form the dianhydride.[7] This is typically carried out at high temperatures in a high-
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boiling solvent such as diphenyl ether at 230°C for 2 hours, with reported yields of up to

70%.[7] The resulting product can be purified by recrystallization.[7]

2.2. Synthesis of Polyimides from BTDA

4,4'-Carbonyldiphthalic anhydride is a key monomer in the synthesis of polyimides, which

are known for their exceptional thermal stability, chemical resistance, and mechanical

properties.[1] The synthesis is a two-step process.[7]
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Caption: General two-step synthesis of polyimides from BTDA.
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Step 1: Polyamic Acid (PAA) Formation: The process begins with the acylation of a diamine

with 4,4'-Carbonyldiphthalic anhydride in a polar solvent to form a polyamic acid (PAA)

solution.[7]

Step 2: Imidization: The second stage involves the dehydrocyclization of the PAA, known as

imidization, which can be achieved through thermal or chemical methods to yield the final

aromatic polyimide.[7]

2.3. Characterization Techniques

To ensure the quality and structural integrity of the synthesized BTDA and derived polymers,

several analytical methods are employed.

Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the presence of the

anhydride functional groups, with characteristic peaks around 1770 cm⁻¹ and 1720 cm⁻¹.[1]

Thermogravimetric Analysis (TGA): This technique is used to assess the thermal stability of

the compound, with a decomposition onset typically above 400°C.[1]

High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the

BTDA, with research-grade material expected to have a purity of ≥96%.[1]

Applications and Significance
The unique properties of 4,4'-Carbonyldiphthalic anhydride make it a critical component in

various advanced materials.

Relationship Diagram of BTDA Applications
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Caption: Key application areas of 4,4'-Carbonyldiphthalic anhydride.

Polymer Production: The primary application of BTDA is in the synthesis of polyimides.[1]

These high-performance polymers are utilized in industries such as aerospace, electronics,

and automotive due to their excellent thermal stability, chemical resistance, and mechanical

strength.[1] BTDA-based polyimide films are particularly important as electrical insulators

and substrates for flexible copper-clad laminates in smart devices and 5G technology.[1][3]

Epoxy Powder Coatings: BTDA also serves as a curing agent for epoxy-based powder

coatings.[1] It allows for lower stoichiometric ratios compared to traditional curing agents,

resulting in materials that are less brittle while maintaining high glass transition

temperatures, a desirable property for durable industrial applications.[1][3]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4,4'-Carbonyldiphthalic anhydride is classified as follows:
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Hazards: Causes serious eye irritation (H319) and may cause respiratory irritation (H335).[2]

It is also a skin sensitizer.[8]

Precautions: Standard laboratory safety precautions should be observed, including the use

of personal protective equipment such as gloves, safety glasses, and a lab coat.[2] Work

should be conducted in a well-ventilated area to avoid inhalation of dust.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Carbonyldiphthalic anhydride | 2421-28-5 | Benchchem [benchchem.com]

2. 3,3',4,4'-Benzophenone tetracarboxylic dianhydride - Wikipedia [en.wikipedia.org]

3. dianhydrides.com [dianhydrides.com]

4. 4,4'-Carbonyldiphthalic anhydride | C17H6O7 | CID 75498 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3,3',4,4'-Benzophenonetetracarboxylic Dianhydride | 2421-28-5 | Tokyo Chemical Industry
Co., Ltd.(APAC) [tcichemicals.com]

6. Norman Database System [norman-databases.org]

7. Development and Optimization of Producing 3,3′,4,4′-Benzophenonetetracarboxylic
Dianhydride – Oriental Journal of Chemistry [orientjchem.org]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Molecular weight and formula of 4,4'-Carbonyldiphthalic
anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265871#molecular-weight-and-formula-of-4-4-
carbonyldiphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/3,3%27,4,4%27-Benzophenone_tetracarboxylic_dianhydride
https://datasheets.scbt.com/sc-239309.pdf
https://en.wikipedia.org/wiki/3,3%27,4,4%27-Benzophenone_tetracarboxylic_dianhydride
https://en.wikipedia.org/wiki/3,3%27,4,4%27-Benzophenone_tetracarboxylic_dianhydride
https://www.benchchem.com/product/b1265871?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1265871
https://en.wikipedia.org/wiki/3,3%27,4,4%27-Benzophenone_tetracarboxylic_dianhydride
https://dianhydrides.com/dianhydrides/btda/
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Carbonyldiphthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Carbonyldiphthalic-anhydride
https://www.tcichemicals.com/OP/en/p/B0948
https://www.tcichemicals.com/OP/en/p/B0948
https://norman-databases.org/susdat/substances/4613
http://www.orientjchem.org/vol32no6/development-and-optimization-of-producing-33-44-benzophenonetetracarboxylic-dianhydride/
http://www.orientjchem.org/vol32no6/development-and-optimization-of-producing-33-44-benzophenonetetracarboxylic-dianhydride/
https://datasheets.scbt.com/sc-239309.pdf
https://www.benchchem.com/product/b1265871#molecular-weight-and-formula-of-4-4-carbonyldiphthalic-anhydride
https://www.benchchem.com/product/b1265871#molecular-weight-and-formula-of-4-4-carbonyldiphthalic-anhydride
https://www.benchchem.com/product/b1265871#molecular-weight-and-formula-of-4-4-carbonyldiphthalic-anhydride
https://www.benchchem.com/product/b1265871#molecular-weight-and-formula-of-4-4-carbonyldiphthalic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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